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Compound of Interest

Compound Name: 3-Amino-4-ethylhexanoic acid

Cat. No.: B1271928

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-ethylhexanoic acid, with the CAS number 204191-42-4, is a non-proteinogenic -
amino acid. -amino acids are of significant interest in medicinal chemistry and drug
development due to their ability to form stable secondary structures in peptides (B-peptides)
and their resistance to proteolytic degradation. This makes them valuable building blocks for
the synthesis of peptidomimetics and other bioactive molecules. The ethyl group at the 4-
position introduces a specific lipophilic character and steric bulk, which can influence the
binding affinity and selectivity of molecules incorporating this moiety. One vendor suggests that
the stereochemistry of (3R)-3-amino-4-ethylhexanoic acid may influence its biological activity
and interactions with enzymes and receptors, making it a point of interest for pharmaceutical
and biochemical research[1].

While this compound is commercially available as a building block for chemical synthesis,
publicly available literature on its specific biological activity, involvement in signaling pathways,
or detailed experimental applications is currently limited. This guide provides a summary of its
known chemical and physical properties, and outlines general synthetic and analytical
methodologies relevant to this class of compounds.

Chemical and Physical Properties
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A compilation of the available physicochemical data for 3-Amino-4-ethylhexanoic acid is
presented below. This information is aggregated from various chemical suppliers and public

databases.

Property Value Source

CAS Number 204191-42-4 Multiple Sources

Molecular Formula C8H17NO2 PubChem[2]

Molecular Weight 159.23 g/mol P-ubChem[Z], Santa Cruz
Biotechnology|[3]

IUPAC Name 3-amino-4-ethylhexanoic acid PubChem[2]

Synonyms 3-Amino-4-ethyl-hexanoic acid PubChem[2]

Melting Point Not available

Boiling Point Not available

Solubility Not available

InChl Key HOPWNSZDCHOHRY PubChem(2]

UHFFFAOYSA-N

SMILES CCC(CC)C(CC(=0)O)N PubChem|[2]

Appearance Not specified

Purity >98% Santa Cruz Biotechnology[3]

Synthesis and Stereoselective Methodologies

While a specific, detailed experimental protocol for the synthesis of 3-Amino-4-ethylhexanoic
acid (CAS 204191-42-4) is not readily available in the reviewed literature, general methods for
the stereoselective synthesis of 3-amino acids are well-established. These approaches are
crucial for obtaining enantiomerically pure compounds, which is often a prerequisite for
meaningful biological evaluation.

Common strategies for the synthesis of 3-amino acids include:
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Arndt-Eistert homologation of a-amino acids.

Conjugate addition of nitrogen nucleophiles to a,3-unsaturated esters.

Hydrogenation of -enamino esters.

Asymmetric Mannich reactions.

The stereoselective synthesis of B-branched a-amino acids can be particularly challenging due
to the need to control multiple stereocenters. Biocatalytic methods, such as the use of
transaminases in a dynamic kinetic resolution process, have emerged as powerful tools for
achieving high diastereo- and enantioselectivity.

Below is a generalized workflow representing a potential synthetic approach to a 3-amino acid,
illustrating the key steps that could be adapted for the synthesis of 3-Amino-4-ethylhexanoic
acid.
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Generalized Synthetic Workflow for 3-Amino Acids

Starting Materials

a,B-Unsaturated Ester Nitrogen Nucleophile

Key Reactio

Stereoselective Conjugate Addition

Intermediate Processing

Reaction Work-up & Purification

l

Protecting Group Manipulation (if necessary)

Final Product

3-Amino Acid
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General Workflow for Biological Screening

Compound Preparation

3-Amino-4-ethylhexanoic acid Solution Preparation

High-Throughput Screening (HTS)
(o]
Targeted Assays

Hit Identification

Identification of Primary Hits

Hit Validation & Characterization

Dose-Response &
Selectivity Profiling

Mechanism of Action Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: 3-Amino-4-ethylhexanoic acid
(CAS 204191-42-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1271928#3-amino-4-ethylhexanoic-acid-cas-number-
204191-42-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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